Cas no 33963-58-5 (4-methanesulfinylbenzoic acid)

4-methanesulfinylbenzoic acid Properties

Names and Identifiers

• 4-(Methylsulfinyl)benzoic acid
• 4-methylsulfinylbenzoic acid
• Benzoic acid,4-(methylsulfinyl)-
• (+-)-3-methanesulfinyl-benzoic acid
• (+-)-3-Methansulfinyl-benzoesaeure
• (+-)-4-Methylsulfin-benzoesaeure
• 4-methanesulfinylbenzoic acid
• 4-Methansulfinyl-benzoesaeure
• Benzoic acid,4-(methylsulfinyl)
• AKOS000123002
• DTKRTQFUPNGBLZ-UHFFFAOYSA-N
• 33963-58-5
• 4-(Methylsulfinyl)benzoicacid
• J-515824
• FT-0694232
• AT22899
• 4-(Methylsulfinyl)-benzoesaure
• 4-(methylsulfinyl)benzoic acid, AldrichCPR
• SCHEMBL3644304
• Z119989874
• DTXSID80406965
• MFCD06655321
• 4-methylsulfinylbenzoate
• A822022
• EN300-12434
• CS-0225575
• SY148075
• +Expand

• MDL： MFCD06655321
• InChIKey： DTKRTQFUPNGBLZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H8O3S/c1-12(11)7-4-2-6(3-5-7)8(9)10/h2-5H,1H3,(H,9,10)
• SMILES： O=C(O)C1=CC=C(S(C)=O)C=C1

Computed Properties

• Exact Mass: 184.01900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 184.019
• Heavy Atom Count: 12
• Complexity: 195
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 73.6A^2

Experimental Properties

• LogP: 1.98790
• PSA: 73.58000
• Refractive Index: 1.648
• Boiling Point: 403.3°C at 760 mmHg
• Flash Point: 403.3°Cat760mmHg
• Density: 1.44

4-methanesulfinylbenzoic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

4-methanesulfinylbenzoic acid Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%